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Compound of Interest

Compound Name: Disperse Orange 61

Cat. No.: B1149534 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Disperse Orange 61 is a monoazo dye primarily utilized in the textile industry for dyeing

synthetic fibers such as polyester. While its chemical properties are well-documented, its

application as a dye for microscopy studies is not established in scientific literature. Extensive

searches for its use in biological or materials science imaging have not yielded specific

protocols or quantitative data regarding its fluorescence, photostability, or staining efficacy.

This document addresses the topic by first presenting the known physicochemical properties of

Disperse Orange 61. Due to the lack of direct application data, we then provide detailed

information on a closely related compound, Disperse Orange 37, which is commercially

available and designated as suitable for microscopy. The protocols and data for Disperse

Orange 37 can serve as a starting point for researchers wishing to investigate the potential of

Disperse Orange 61 as a novel microscopy stain, with the critical understanding that

significant optimization and validation will be required.

Physicochemical Properties of Disperse Orange
Dyes
A comparison of the key properties of Disperse Orange 61 and the microscopy-validated

Disperse Orange 37 is provided below.
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Property Disperse Orange 61 Disperse Orange 37

CAS Number 12270-45-0[1] 13301-61-6

Molecular Formula C₁₇H₁₅Br₂N₅O₂[1] C₁₇H₁₅Cl₂N₅O₂[2]

Molecular Weight 481.14 g/mol [1] 392.24 g/mol

Appearance Deep orange powder[1] Orange powder

Solubility

Insoluble in water; soluble in

organic solvents like acetone

and ethanol.[3]

Dispersible in water.[2]

Fluorescence Properties of Disperse Orange 37
The following table summarizes the known fluorescence characteristics of Disperse Orange 37,

which may serve as an initial estimate for investigating Disperse Orange 61.

Parameter Value Reference

Excitation Wavelength (λex) 470 nm [2]

Emission Wavelength (λem) 520 nm [2]

Quantum Yield (Φ) 0.42 ± 0.03 (in aqueous buffer) [2]

Extinction Coefficient (ε)
≥250 at 415-425 nm (in

methanol)

Experimental Protocols
Disclaimer: The following protocols are based on the application of Disperse Orange 37 and

general staining procedures. These are intended as a guideline for the initial evaluation of

Disperse Orange 61 and have not been validated for this specific compound.

Preparation of Staining Solution
Disperse dyes are characterized by their low solubility in water. Therefore, the preparation of a

stable and effective staining solution is critical.
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Stock Solution Preparation

Working Solution Preparation

Weigh Disperse Orange 61 powder

Dissolve in a suitable organic solvent
(e.g., DMSO, Ethanol, or Acetone)
to create a 1-10 mM stock solution.

Store at 4°C, protected from light.

Dilute the stock solution in an appropriate
buffer (e.g., PBS) to the final

working concentration (e.g., 1-10 µM).

For each experiment

Vortex or sonicate briefly if precipitation occurs.

Use immediately.
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Cell Preparation

Staining

Washing and Fixation

Imaging

Culture cells to desired confluency
on coverslips or in multi-well plates.

Wash cells twice with Phosphate-Buffered Saline (PBS).

Incubate cells with the working
solution of Disperse Orange 61.

Test a range of concentrations (1-10 µM)
and incubation times (15-60 min)

at 37°C or room temperature.

Wash cells twice with PBS to remove
excess dye.

After incubation

Optional: Fix cells with 4% paraformaldehyde
in PBS for 15 minutes.

Wash again with PBS.

Mount coverslips with an appropriate
mounting medium.

Image using a fluorescence microscope
with suitable filter sets (start with

excitation around 470 nm and emission
around 520 nm).
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Start: Characterize Dye

Determine Absorption/
Emission Spectra

Optimize Staining
Concentration

Optimize Incubation
Time

Assess Photostability

Evaluate Cytotoxicity
(e.g., cell viability assay)

Determine Subcellular
Localization (co-staining)

Validated Protocol

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1149534?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-61.html
https://www.smolecule.com/products/s773954
https://wap.guidechem.com/encyclopedia/disperse-orange-61-dic17065.html
https://www.benchchem.com/product/b1149534#disperse-orange-61-as-a-dye-for-microscopy-studies
https://www.benchchem.com/product/b1149534#disperse-orange-61-as-a-dye-for-microscopy-studies
https://www.benchchem.com/product/b1149534#disperse-orange-61-as-a-dye-for-microscopy-studies
https://www.benchchem.com/product/b1149534#disperse-orange-61-as-a-dye-for-microscopy-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1149534?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

